Cas no 89490-05-1 ((cyclohex-1-en-1-yl)boronic acid)

(cyclohex-1-en-1-yl)boronic acid structure

89490-05-1 structure

Product Name:(cyclohex-1-en-1-yl)boronic acid

CAS No:89490-05-1

MF:C₆H₁₁BO₂

MW:125.961342096329

MDL:MFCD02179497

CID:61283

PubChem ID:3862902

Update Time:2024-10-26

(cyclohex-1-en-1-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- Cyclohex-1-en-1-ylboronic acid
- Cyclohexene-1-boronic acid
- Cyclohex-1-enylboronic acid
- 1-Cyclohexen-1-yl-boronic acid
- 1-Cyclohexenylboronic acid
- CYCLOHEX-1-ENE-1-BORONIC ACID
- Cyclohexen-1-ylboronic acid
- cyclohexenylboronic acid
- 1-Boronocyclohex-1-ene
- 1-Cyclohexen-1-ylboronic acid
- 1-cyclohexeneboronic acid
- Cyclohexen-1-yl-Boronic Acid
- yclohexenylboronic acid
- cyclohexen-1-yl boronic acid
- (CYCLOHEX-1-EN-1-YL)BORONIC ACID
- Boronic acid, 1-cyclohexen-1-yl-
- PubChem18423
- cyclohexene boronic acid
- cyclohexenyl boronic acid
- cyclohex-l-enylbo
- 1-Cyclohexene-1-boronic acid (7CI)
- B-1-Cyclohexen-1-ylboronic acid (ACI)
- Boronic acid, 1-cyclohexen-1-yl- (9CI)
- Cyclohexen-2-ylboronic acid
- BCP27762
- AB11273
- 1-cyclohexen-1-yl-boronic acid, AldrichCPR
- EN300-152346
- cyclohex-1-en-1-yl boronic acid
- B-1-Cyclohexen-1-ylboronic acid
- SY022657
- C6H11BO2
- cyclohex-l-enylboronic acid
- MFCD02179497
- XZWQKJXJNKYMAP-UHFFFAOYSA-N
- DB-005713
- SCHEMBL150150
- GS-6637
- 89490-05-1
- cyclohexane-1-enyl boronic acid
- J-504546
- Boronic acid, B-1-cyclohexen-1-yl-
- cyclohexene-1-yl-boronic acid
- ?1-CYCLOHEXENYLBORONIC ACID
- DTXSID90397532
- AKOS000283816
- EYS87MAP7B
- 1-cyclohexenyl boronic acid
- cyclohex-1-en-1-ylboronicacid
- 1-cyclohexene-1-boronic acid
- cyclohex-1-en-ylboronic acid
- CS-W007409
- cyclohex-1-enyl boronic acid
- AC-31779
- (cyclohex-1-en-1-yl)boronic acid
- MDL： MFCD02179497
- Inchi： 1S/C6H11BO2/c8-7(9)6-4-2-1-3-5-6/h4,8-9H,1-3,5H2
- InChI Key： XZWQKJXJNKYMAP-UHFFFAOYSA-N
- SMILES： OB(C1CCCCC=1)O

Computed Properties

Exact Mass: 126.08500
Monoisotopic Mass: 126.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 40.5

Experimental Properties

Density: 1.05
Melting Point: 165°C
Boiling Point: 261.9°C at 760 mmHg
Flash Point: 112.2°C
Refractive Index: 1.48
PSA: 40.46000
LogP: 0.49880

(cyclohex-1-en-1-yl)boronic acid Security Information

Hazard Statement： H302-H315-H319-H332-H335
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Inert atmosphere,Store in freezer, under -20°C

(cyclohex-1-en-1-yl)boronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(cyclohex-1-en-1-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM112513-10g	cyclohex-1-enylboronic acid	89490-05-1	0.95	10g	$72	2021-08-06
Ambeed	A275978-100mg	Cyclohex-1-en-1-ylboronic acid	89490-05-1	97%	100mg	$10.0	2025-04-15
Ambeed	A275978-250mg	Cyclohex-1-en-1-ylboronic acid	89490-05-1	97%	250mg	$9.00	2021-07-07
Ambeed	A275978-1g	Cyclohex-1-en-1-ylboronic acid	89490-05-1	97%	1g	$12.0	2025-04-15
Ambeed	A275978-5g	Cyclohex-1-en-1-ylboronic acid	89490-05-1	97%	5g	$15.0	2025-04-15
Ambeed	A275978-10g	Cyclohex-1-en-1-ylboronic acid	89490-05-1	97%	10g	$21.0	2025-04-15
Ambeed	A275978-25g	Cyclohex-1-en-1-ylboronic acid	89490-05-1	97%	25g	$43.0	2025-04-15
Fluorochem	050389-1g	Cyclohexen-1-yl boronic acid	89490-05-1	96%	1g	￡25.00	2022-03-01
Fluorochem	050389-5g	Cyclohexen-1-yl boronic acid	89490-05-1	96%	5g	￡52.00	2022-03-01
Fluorochem	050389-10g	Cyclohexen-1-yl boronic acid	89490-05-1	96%	10g	￡80.00	2022-03-01

(cyclohex-1-en-1-yl)boronic acid Production Method

Production Method 1

141091-37-4

89490-05-1

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium periodate Solvents: Acetone , Water ; 2 d, rt

Reference

: Preparation of α-Oxygenated Ketones by the Dioxygenation of Alkenyl Boronic Acids

Patil, Aditi S.; Mo, Dong-Liang; Wang, Heng-Yen; Mueller, Daniel S.; Anderson, Laura L., Angewandte Chemie, 2012, 51(31), 7799-7803

Production Method 2

17497-53-9

89490-05-1

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Pentane , Tetrahydrofuran ; 5 min, -78 °C; 30 min, -78 °C
1.2 Reagents: Trimethyl borate ; 1 min, -78 °C; 30 min, -78 °C → 22 °C; 2 h, 22 °C
1.3 Reagents: Water ; 2 h, 22 °C

Reference

: Synthesis of nitrodienes, nitrostyrenes, and nitrobiaryls through palladium-catalyzed couplings of β-nitrovinyl and o-nitroaryl thioethers

Creech, Gardner S.; Kwon, Ohyun, Chemical Science, 2013, 4(6), 2670-2674

Production Method 3

141091-37-4

89490-05-1

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium periodate Solvents: Acetone , Water ; 24 - 48 h, rt

Reference

: Copper-catalyzed tri- or tetrafunctionalization of alkenylboronic acids to prepare tetrahydrocarbazol-1-ones and indolo[2,3-a]carbazoles

Bi, Hong-Yan; Li, Cheng-Jing; Wei, Cui; Liang, Cui; Mo, Dong-Liang, Green Chemistry, 2020, 22(17), 5815-5821

Production Method 4

141091-37-4

89490-05-1

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium periodate Solvents: Acetone , Water ; 24 - 48 h, rt

Reference

: Synthesis of 1-Vinyl/Arylbenzotriazole 3-Oxides through a Copper-Mediated C-N Bond Coupling Reaction

Shi, Wei-Min; Liu, Feng-Ping; Wang, Zhi-Xin; Bi, Hong-Yan; Liang, Cui; et al, Advanced Synthesis & Catalysis, 2017, 359(16), 2741-2746

Production Method 5

212127-64-5

89490-05-1

Reaction Conditions

Reference

: Product subclass 7: hydroxyboranes

Miyaura, N., Science of Synthesis, 2004, 6, 257-300

(cyclohex-1-en-1-yl)boronic acid Raw materials

(cyclohex-1-en-1-yl)boronic acid Preparation Products

(cyclohex-1-en-1-yl)boronic acid (89490-05-1)

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Cas no 89490-05-1 ((cyclohex-1-en-1-yl)boronic acid)

(cyclohex-1-en-1-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(cyclohex-1-en-1-yl)boronic acid Security Information

(cyclohex-1-en-1-yl)boronic acid Customs Data

China Customs Code:

Overview:

Summary:

(cyclohex-1-en-1-yl)boronic acid Pricemore >>

(cyclohex-1-en-1-yl)boronic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

(cyclohex-1-en-1-yl)boronic acid Raw materials

(cyclohex-1-en-1-yl)boronic acid Preparation Products

(cyclohex-1-en-1-yl)boronic acid Related Literature

Related Categories

89490-05-1 ((cyclohex-1-en-1-yl)boronic acid) Related Products